3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-[1-[2-[4-(4-fluorophenyl)pyrazol-1-yl]acetyl]piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C19H20FN5O3/c20-15-3-1-13(2-4-15)14-9-22-24(11-14)12-18(27)23-7-5-16(6-8-23)25-17(26)10-21-19(25)28/h1-4,9,11,16H,5-8,10,12H2,(H,21,28)
• InChI Key: CNADJXQUHDZQEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)CNC2=O)C(=O)CN3C=C(C=N3)C4=CC=C(C=C4)F
• Molecular Formula: C19H20FN5O3
• Molecular Weight: 385.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an imidazolidine-2,4-dione group, a piperidine ring, a pyrazole ring, and a fluorophenyl group. These groups could potentially confer a variety of chemical and biological properties to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the desired configuration and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings and functional groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the imidazolidine-2,4-dione group might undergo reactions with nucleophiles, while the fluorophenyl group could potentially participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and reactivity.

Mechanism of Action

The biological activity of this compound would depend on its interactions with biological targets. Without specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical, chemical, and biological properties. Without specific information, it’s difficult to provide a detailed safety profile.

Future Directions

The potential applications of this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further developed and optimized for use in various fields, such as medicine or materials science.